1,2,5-Trimethylpiperidin-4-amine;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,2,5-Trimethylpiperidin-4-amine dihydrochloride is a chemical compound with the CAS Number: 1071624-98-0 . It has a molecular weight of 215.17 . The physical form of this compound is a powder .
Molecular Structure Analysis
The IUPAC name of this compound is 1,2,5-trimethylpiperidin-4-amine dihydrochloride . The InChI code is 1S/C8H18N2.2ClH/c1-6-5-10(3)7(2)4-8(6)9;;/h6-8H,4-5,9H2,1-3H3;2*1H . The InChI key is FHNSBFKNSWONGQ-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
The physical properties of 1,2,5-Trimethylpiperidin-4-amine dihydrochloride include a molecular weight of 215.17 , and it is a powder in physical form . The compound is stored at room temperature .Scientific Research Applications
Synthesis and Chemical Properties
1,2,5-Trimethylpiperidin-4-amine; dihydrochloride serves as a key intermediate in the synthesis of various complex molecules due to its reactive amine group. For instance, its use in the preparation of octahedral group 4 metal complexes demonstrates its utility in creating compounds with potential applications in oligo- and polymerization processes. These complexes exhibit remarkable catalytic activities, underscoring the amine's role in facilitating the formation of mononuclear structures with distinct arrangements of ligands. Such compounds find relevance in the production of atactic polymers and oligomers, showcasing the versatility of 1,2,5-Trimethylpiperidin-4-amine; dihydrochloride in polymer science (Fuhrmann, Brenner, Arndt, & Kempe, 1996).
Biological and Pharmacological Research
In the realm of biological and pharmacological research, derivatives of 1,2,5-Trimethylpiperidin-4-amine; dihydrochloride exhibit a broad spectrum of activities. Notably, the compound's role in the synthesis of neurotropic activity agents highlights its potential in developing treatments targeting neurological conditions. Research into the effects of these derivatives on motor activity in mice indicates the compound's significance in neuropharmacology, with implications for understanding and manipulating neural pathways and responses (Zaliznaya, Varenichenko, Farat, & Markov, 2020).
Safety and Hazards
Properties
IUPAC Name |
1,2,5-trimethylpiperidin-4-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2.2ClH/c1-6-5-10(3)7(2)4-8(6)9;;/h6-8H,4-5,9H2,1-3H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHNSBFKNSWONGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(C(CN1C)C)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H20Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.